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Compound of Interest

alpha-Methyl-1H-imidazole-1-
Compound Name:
ethanol

cat. No.: B3052003

Application Notes and Protocols for a-Methyl-1H-
imidazole-1-ethanol

Introduction

a-Methyl-1H-imidazole-1-ethanol (CAS: 37788-55-9) is a heterocyclic compound recognized for
its role as a pharmaceutical intermediate, a catalyst, and an ion exchange agent.[1][2] While its
primary applications are in chemical synthesis and manufacturing, its presence and purity are
critical in these processes.[1][3] Therefore, robust analytical methods for its quantification are
essential. This document provides detailed application notes and a protocol for the analysis of
o-Methyl-1H-imidazole-1-ethanol using reverse-phase high-performance liquid chromatography
(RP-HPLC). The described method is suitable for quantification, purity assessment, and
pharmacokinetic studies.[4]

Physicochemical Properties

A summary of the key physicochemical properties of a-Methyl-1H-imidazole-1-ethanol is
provided in the table below.
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Property Value Reference
Molecular Formula CeH10N20 [1]
Molecular Weight 126.16 g/mol [5]
CAS Number 37788-55-9 [1]
Appearance Liquid [1]
Boiling Point 200-205 °C @ 1 Torr [1]
Density 1.12 g/cm3 [1]

Application: Quantification of a-Methyl-1H-
imidazole-1-ethanol by RP-HPLC

This section details the use of reverse-phase HPLC for the separation and quantification of a-
Methyl-1H-imidazole-1-ethanol.[4] This method is applicable for the analysis of the compound
in bulk materials and for monitoring its presence in various matrices. The methodology is
scalable and can be adapted for preparative separation to isolate impurities.[4] For applications
requiring mass spectrometric detection (LC-MS), the mobile phase can be readily modified.[4]

Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of a-Methyl-1H-
imidazole-1-ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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reagent-in-chemical-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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